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Compound of Interest

Compound Name: D-Altrose-2-13C

Cat. No.: B15556158

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling D-Altrose-2-13C. Adherence to these procedures is
essential for maintaining a safe laboratory environment and ensuring the integrity of
experiments involving this stable isotope-labeled monosaccharide.

Compound Information

D-Altrose-2-13C is a stable isotope-labeled version of D-Altrose, an aldohexose sugar.[1] The
incorporation of a carbon-13 isotope at the second carbon position makes it a valuable tracer in
metabolic research and drug development studies.[2][3] Based on the safety data for the
unlabeled parent compound, D-Altrose, and similar stable isotope-labeled sugars, D-Altrose-2-
13C is not classified as a hazardous substance.[4][5] It is a water-soluble solid, appearing as
an off-white powder.

Personal Protective Equipment (PPE)

While D-Altrose-2-13C is not considered hazardous, standard laboratory best practices for
chemical handling should always be followed to prevent contamination and ensure personal
safety. The following table summarizes the recommended PPE.
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PPE Category Item Specification Rationale

Protects eyes from

) ANSI Z87.1 compliant,  potential splashes or
Eye Protection Safety Glasses

with side shields airborne particles
during handling.
Prevents direct skin
) ) Nitrile gloves are contact and potential
Hand Protection Disposable Gloves o
recommended contamination of the
sample.
Shields skin and
Body Protection Laboratory Coat Standard, full-length personal clothing from

accidental spills.

] Protects feet from
] Substantial shoes that ) )
Foot Protection Closed-Toe Shoes ] spills and falling
cover the entire foot ]
objects.

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the procedural steps for the safe handling of D-Altrose-2-13C from
receipt to disposal.

3.1. Receiving and Storage
 Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

o Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated
area. The recommended storage temperature is typically 2-8°C in a refrigerator. Avoid
exposure to moisture and direct sunlight.

3.2. Preparation and Handling

» Work Area: Conduct all handling and preparation in a designated clean area, such as a
laminar flow hood, to prevent contamination.
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Equipment: Use clean spatulas, weighing paper, and glassware to avoid cross-
contamination.

Weighing: When weighing the powder, handle it carefully to minimize the creation of dust.

Dissolving: D-Altrose is soluble in water. For creating solutions, use appropriate solvents and
mix gently until fully dissolved.

3.3. Experimental Use
o Follow all experiment-specific protocols.
o Ensure all equipment is properly calibrated and maintained.

o Label all containers with the compound name, concentration, and date.

Disposal Plan

As D-Altrose-2-13C is a non-hazardous compound, disposal is straightforward but should be
handled responsibly.

Unused Compound: Unwanted solid material should be disposed of in accordance with local,
state, and federal regulations for non-hazardous chemical waste.

Solutions: Aqueous solutions can typically be disposed of down the drain with copious
amounts of water, subject to institutional guidelines.

Contaminated Materials: Any materials, such as gloves, weighing paper, or pipette tips, that
come into contact with the compound should be disposed of in the appropriate laboratory
waste stream.

Emergency Procedures

In the event of accidental exposure or a spill, follow these first-aid measures:

o Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes. Seek medical attention if irritation persists.
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» Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Get medical
attention if symptoms occur.

 Ingestion: Clean mouth with water and drink plenty of water afterwards. Get medical
attention if symptoms occur.

 Inhalation: Remove to fresh air. Get medical attention if symptoms occur.

o Spills: For small spills, sweep up the solid material and place it into a suitable container for
disposal. Avoid dust formation.

Workflow for Handling D-Altrose-2-13C
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Caption: Workflow for the safe handling of D-Altrose-2-13C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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